N-([2,4'-bipyridin]-4-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-[(2-pyridin-4-ylpyridin-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H13N3O2/c20-16(15-2-1-9-21-15)19-11-12-3-8-18-14(10-12)13-4-6-17-7-5-13/h1-10H,11H2,(H,19,20)
• InChI Key: GYYIVJZJSUGOMT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

Furan-2-carboxamide derivatives are a class of organic compounds that have been studied for their potential applications in various fields. They often contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Synthesis Analysis

While the specific synthesis process for “N-([2,4’-bipyridin]-4-ylmethyl)furan-2-carboxamide” is not available, similar compounds such as N-(4-bromophenyl)furan-2-carboxamide have been synthesized through reactions involving furan-2-carbonyl chloride and 4-bromoaniline.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as single crystal X-ray diffraction, NMR, FT-IR, and UV–Vis spectroscopic techniques.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, N-(4-bromophenyl)furan-2-carboxamide was arylated using triphenylphosphine palladium as a catalyst and K3PO4 as a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the dihedral angle between furan and pyridine rings in N-(pyridin-2-ylmethyl)furan-2-carboxamide is 73.52 (14)°.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. .
• Notably, nitrofurantoin analogs containing furan scaffolds were investigated for their antibacterial activity. .

Antioxidant Potential

• Furan carboxamides, including furan-2-carboxamide, have been studied for their antioxidant properties. .

Synthesis and Characterization

• Researchers have synthesized furan-2-carboxamide derivatives using straightforward procedures. .

Crystal Structure Insights

• The crystal structure of N-(pyridin-2-ylmethyl)furan-2-carboxamide was elucidated via single crystal X-ray diffraction. .

Potential Therapeutic Applications

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Drug Development Prospects

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Safety and Hazards

The safety and hazards associated with similar compounds have been documented. For instance, furan, a related compound, is classified as extremely flammable and may cause skin and eye irritation.